Cas no 828936-63-6 (Propanoic acid, 3-hydroxy-2-(methylthio)-)

• Product Name: Propanoic acid, 3-hydroxy-2-(methylthio)-
• CAS No: 828936-63-6
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 680225
• PubChem ID: 15720795
• Update Time: 2025-04-19

Propanoic acid, 3-hydroxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-hydroxy-2-(methylthio)-
• 3-hydroxy-2-methylsulfanylpropanoic acid
• 828936-63-6
• DTXSID20577365
• 3-Hydroxy-2-(methylsulfanyl)propanoic acid
• AKOS006382706
• SCHEMBL8927813

• Inchi： 1S/C4H8O3S/c1-8-3(2-5)4(6)7/h3,5H,2H2,1H3,(H,6,7)
• InChI Key： OAUQEINGFLJPHQ-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)O)CO

Computed Properties

• Exact Mass: 136.01941529g/mol
• Monoisotopic Mass: 136.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives